Cas no 923690-08-8 (2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol)

• Product Name: 2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol
• CAS No: 923690-08-8
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 6604929
• PubChem ID: 16365214
• Update Time: 2025-05-30

2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol
• 2-[3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]-6-methoxyphenol
• (3-(furan-2-yl)-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• F3258-0119
• [5-(furan-2-yl)-3-(2-hydroxy-3-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• AKOS016896536
• Z220356434
• 923690-08-8
• AKOS001312231

• Inchi： 1S/C19H16N2O4S/c1-24-16-6-2-5-12(18(16)22)14-11-13(15-7-3-9-25-15)20-21(14)19(23)17-8-4-10-26-17/h2-10,14,22H,11H2,1H3
• InChI Key： MKWWTZCDJSAXKY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C(C2C=CC=C(C=2O)OC)CC(C2=CC=CO2)=N1)=O

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol

Chemical Profile of 2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol (CAS No. 923690-08-8) and Its Emerging Applications in Chemical Biology

2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol, identified by the CAS number 923690-08-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a conjugated system comprising furan, thiophene, pyrazole, and methoxyphenol moieties, exhibits promising potential as a scaffold for drug discovery and therapeutic intervention. The presence of multiple heterocyclic rings and functional groups suggests a rich chemical space for interaction with biological targets, making it an intriguing candidate for further exploration.

The compound's architecture is characterized by a central pyrazole ring linked to a thiophene carbonyl group at the 1-position and a furan substituent at the 2-position. Additionally, the 6-methoxyphenol moiety introduces a hydroxyl group with methoxy substitution, which can modulate both electronic properties and solubility. This combination of structural elements not only enhances the molecule's complexity but also opens up possibilities for diverse biological activities. The thiophene moiety, in particular, is well-known for its role in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have indicated that the pyrazole ring can interact with protein binding pockets through hydrogen bonding, while the furan and thiophene rings may engage in hydrophobic interactions or π-cation interactions. The 6-methoxyphenol group could further enhance binding affinity by forming hydrogen bonds or participating in redox reactions within biological systems. These insights have been instrumental in designing derivatives with improved pharmacological profiles.

In the realm of drug discovery, the synthesis of analogs of 2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol has been pursued to optimize its biological activity. Modifications such as altering substituents on the pyrazole or thiophene rings have led to compounds with enhanced affinity for specific enzymes or receptors. For instance, studies have shown that certain derivatives exhibit inhibitory effects on kinases and other enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule modulators that can regulate immune responses without systemic side effects.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated, and the structural features of CAS No. 923690-08-8 make it a compelling example of how intricate molecular design can lead to novel therapeutic agents. The integration of multiple heterocyclic systems into a single molecule allows for multifunctionality, where different parts of the structure can target multiple biological pathways simultaneously. This concept is particularly relevant in addressing complex diseases that require multi-target intervention.

Moreover, the compound's solubility and metabolic stability are critical factors that influence its potential as a drug candidate. The presence of polar functional groups such as hydroxyl and methoxy moieties enhances solubility in aqueous environments, which is essential for oral bioavailability and intravenous administration. Simultaneously, metabolic stability ensures that the compound remains active long enough to exert its therapeutic effect without being rapidly degraded by enzymatic processes.

Recent research has also highlighted the importance of chirality in pharmaceuticals. While not explicitly mentioned in the name of this compound, many derivatives derived from similar scaffolds have been investigated for their enantiomeric forms. Studies have demonstrated that enantiomers can exhibit markedly different biological activities due to their distinct interactions with chiral biological targets. Therefore, future research on this compound may explore its stereochemical properties to develop enantiomerically pure forms with enhanced efficacy and reduced toxicity.

The synthesis of 2-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl-6-methoxyphenol involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include condensation reactions between furan derivatives and thiophene carboxylic acid esters to form the core structure, followed by functionalization at various positions using palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. These synthetic strategies highlight the versatility of modern organic chemistry techniques in constructing complex molecules.

As computational methods continue to advance, virtual screening techniques are being increasingly employed to identify potential hits from large chemical libraries before proceeding to wet-lab synthesis. The structural complexity of compounds like CAS No. 923690-08-8 makes them ideal candidates for such high-throughput screening approaches, where algorithms can predict binding affinities and identify promising candidates for experimental validation.

In conclusion,2-3-(furan-2-yl)-1-(thiophene-carbonyl)-4,5-dihydro-[H]-pyrazol[5]-yl]-6-methoxyphenol (CAS No. 923690[08][8]) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents with multiple potential applications in chemical biology and drug discovery. Its unique structural features offer opportunities for further exploration into its pharmacological properties through both synthetic chemistry and computational modeling approaches.